Cas no 495417-29-3 (4-Isoxazolecarboxylic acid, 3-(5-chloro-2-methoxyphenyl)-5-methyl-,ethyl ester)

• Product Name: 4-Isoxazolecarboxylic acid, 3-(5-chloro-2-methoxyphenyl)-5-methyl-,ethyl ester
• CAS No: 495417-29-3
• MF: C₁₄H₁₄ClNO₄
• MW: 295.718263149261
• CID: 1524235
• PubChem ID: 10924416
• Update Time: 2025-04-21

4-Isoxazolecarboxylic acid, 3-(5-chloro-2-methoxyphenyl)-5-methyl-,ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolecarboxylic acid, 3-(5-chloro-2-methoxyphenyl)-5-methyl-,ethyl ester
• DTXSID501166331
• 495417-29-3
• SY337926
• MFCD22372661
• ethyl 3-(5-chloro-2-methoxyphenyl)-5-methylisoxazole-4-carboxylate
• Ethyl 3-(5-chloro-2-methoxyphenyl)-5-methyl-4-isoxazolecarboxylate

• Inchi： 1S/C14H14ClNO4/c1-4-19-14(17)12-8(2)20-16-13(12)10-7-9(15)5-6-11(10)18-3/h5-7H,4H2,1-3H3
• InChI Key： MEMVMIGLWPPCEG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C1C(C(=O)OCC)=C(C)ON=1)OC

Computed Properties

• Exact Mass: 295.06122
• Monoisotopic Mass: 295.0611356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 61.6Ų

Experimental Properties

• PSA: 61.56